Cas no 2377034-25-6 (7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride)

• Product Name: 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride
• CAS No: 2377034-25-6
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 6080627
• PubChem ID: 145901524
• Update Time: 2025-06-18

7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7456641
• 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride
• Z3989725593
• 5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxylic acid hydrochloride
• 2377034-25-6

• Inchi： 1S/C8H8N2O3.ClH/c11-8(12)7-3-5-4-13-2-1-6(5)9-10-7;/h3H,1-2,4H2,(H,11,12);1H
• InChI Key： WBPQZGSYYPYEIH-UHFFFAOYSA-N
• SMILES： Cl.O1CC2C=C(C(=O)O)N=NC=2CC1

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3Ų

Additional information on 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride

7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride (CAS No. 2377034-25-6): A Comprehensive Overview

7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride, identified by its CAS number CAS No. 2377034-25-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the heterocyclic class of molecules, characterized by its fused ring system consisting of a pyranopyridazine core. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The structural motif of 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride is particularly noteworthy due to its potential pharmacological properties. The presence of both pyran and pyridazine rings creates a unique electronic and steric environment that can be exploited for the design of bioactive molecules. This scaffold has shown promise in various preclinical studies as a potential lead for the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic profiles. The pyranopyridazine core is one such scaffold that has garnered attention for its ability to interact with multiple biological targets. Specifically, this class of compounds has been explored for their potential in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride is its structural versatility. The compound can be further modified through chemical derivatization to enhance its binding affinity and selectivity towards specific biological targets. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop targeted therapies for various diseases.

Recent studies have highlighted the potential of pyranopyridazine derivatives in addressing neurological disorders. The unique structural features of this scaffold allow for interactions with neurotransmitter receptors and enzymes involved in neurodegenerative processes. For instance, preliminary research suggests that derivatives of this compound may exhibit neuroprotective effects by modulating the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase.

The hydrochloride salt form of 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride plays a crucial role in enhancing its pharmacological properties. The chloride ion not only improves solubility but also influences the compound's stability and bioavailability. These factors are essential for optimizing drug delivery systems and ensuring effective therapeutic outcomes.

In addition to its potential applications in neurological disorders, 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride has shown promise in other therapeutic areas. Preliminary data indicate that this compound may have anti-inflammatory and antioxidant properties, making it a candidate for treating chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of CAS No. 2377034-25-6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic framework. These synthetic strategies are critical for producing the compound in sufficient quantities for preclinical and clinical studies.

The pharmacokinetic profile of 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective dosing regimens and minimizing potential side effects. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties that could make it suitable for oral administration.

The future direction of research on CAS No. 2377034-25-6 includes exploring its mechanism of action in greater detail and conducting comprehensive preclinical studies to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound into clinical applications.

In conclusion, 7,8-Dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxylic acid;hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of heterocyclic compounds continues to grow, compounds like this are poised to play a crucial role in addressing some of the most challenging medical conditions.